Cas no 1211847-16-3 (1-2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanone)

• Product Name: 1-2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanone
• CAS No: 1211847-16-3
• MF: C₁₂H₉Cl₂NOS
• MW: 286.176959753037
• MDL: MFCD13498574
• CID: 4578074
• Update Time: 2025-05-20

1-2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone
• Ethanone, 1-[2-(2,4-dichlorophenyl)-4-methyl-5-thiazolyl]-
• 1-2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanone

• MDL： MFCD13498574
• Inchi： 1S/C12H9Cl2NOS/c1-6-11(7(2)16)17-12(15-6)9-4-3-8(13)5-10(9)14/h3-5H,1-2H3
• InChI Key： IXZLWVUMYZEJQU-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2=CC=C(Cl)C=C2Cl)=NC=1C)C

Computed Properties

• Exact Mass: 284.978
• Monoisotopic Mass: 284.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl-1-ethanone

Compound CAS No. 1211847-16-3: 1-(2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl)-ethanone

The compound with CAS No. 1211847-16-3, known as 1-(2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl)-ethanone, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound is characterized by a thiazole ring system substituted with a dichlorophenyl group and a methyl group, along with an ethanone moiety attached to the thiazole ring.

Thiazole derivatives have been extensively researched due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the dichlorophenyl group in this compound adds significant electronic and steric effects, making it a valuable substrate for further functionalization. Recent studies have highlighted the potential of such compounds in the development of antimicrobial agents, anti-inflammatory drugs, and pesticides. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain thiazole derivatives exhibit potent inhibitory activity against bacterial enzymes, making them promising candidates for antibiotic development.

The synthesis of 1-(2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl)-ethanone involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the cyclization of an appropriate thioamide or thiourea derivative under specific reaction conditions. The substitution pattern on the thiazole ring plays a critical role in determining the compound's reactivity and biological activity. The methyl group at position 4 of the thiazole ring contributes to its stability and enhances its lipophilicity, which is crucial for drug design.

One of the most intriguing aspects of this compound is its ability to undergo further chemical transformations to yield derivatives with enhanced bioavailability and efficacy. For example, recent advancements in click chemistry have enabled researchers to attach various functional groups to the ethanone moiety, thereby expanding its potential applications. A study published in *Chemical Communications* explored the use of this compound as a precursor for synthesizing bioactive macrocycles, which exhibit remarkable selectivity towards specific biological targets.

In terms of environmental impact, thiazole derivatives are generally considered stable under normal conditions; however, their degradation pathways remain an area of active research. Understanding the environmental fate of such compounds is essential for ensuring their safe use in agricultural and pharmaceutical applications. Recent investigations have focused on identifying microbial communities capable of degrading these compounds under aerobic and anaerobic conditions.

From a commercial perspective, 1-(2-(2,4-Dichlorophenyl)-4-methyl-1,3-thiazol-5-yl)-ethanone is increasingly sought after by pharmaceutical companies due to its versatility as an intermediate in drug synthesis. Its ability to act as both a building block and a functional group-modifiable substrate makes it invaluable in modern medicinal chemistry.

In conclusion, CAS No. 1211847-16-3 represents a significant advancement in the field of organic synthesis. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more prominent role in the development of innovative chemical products.